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Abstract

This technical guide provides a comprehensive overview of the identification and
characterization of tetramethyloctane isomers. While the primary focus of the inquiry was
2,2,4,5-tetramethyloctane, a thorough search of public chemical databases and literature did
not yield a specific CAS registry number or detailed experimental data for this particular isomer.
Consequently, this guide focuses on several other known and characterized isomers of
tetramethyloctane, for which data is available. This document is intended for researchers,
scientists, and professionals in drug development and chemical synthesis who require detailed
information on these branched alkanes.

Introduction

Highly branched alkanes such as tetramethyloctanes are of interest in various fields, including
fuel science, materials science, and as reference compounds in analytical chemistry. Their
unique physical properties, such as lower melting and boiling points compared to their linear
counterparts, are a direct consequence of their molecular structure. The precise identification of
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these isomers is critical for their application and for understanding structure-property
relationships. This guide summarizes the available identification parameters for several
tetramethyloctane isomers.

Identification of Tetramethyloctane Isomers

A systematic search for 2,2,4,5-tetramethyloctane did not retrieve a dedicated CAS registry
number. However, a number of other tetramethyloctane isomers are well-documented. The
following tables summarize the key identifiers and physicochemical properties of these related
compounds.

Table 1: Identifiers for Common Tetramethyloctane
Isomers
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BENCHE

. Molecular
CAS Registry Molecular .
Isomer Name Weight (g/mol  InChiKey
Number Formula |
TYUFTNSABIBN
2,2,4,4- RY
Tetramethyloctan  62183-79-3[1][2]  Ci2H26[1][2] 170.33[2][3]
UHFFFAOY SA-
e
N[1]
QZUFNKONEPL
2,2,7,7-
WBC-
Tetramethyloctan  1071-31-4[4][5] C12H26[4][5] 170.3348[4][5]
UHFFFAOYSA-
e
N[5]
OBWRJGVWBW
2,4,4,5-
XXAO-
Tetramethyloctan  62199-34-2[6] C12H26[6] 170.33[6]
UHFFFAOY SA-
e
N[E]
OMFWIGPPTXT
2,4,55-
QHH-
Tetramethyloctan  62199-36-4[7] C12H26[7] 170.33[7]
UHFFFAOYSA-
e
N[7]
AMIZVDCCXDQ
2,3,4,5-
OHL-
Tetramethyloctan  62199-27-3[8] C12H26[8] 170.33[8]
UHFFFAOYSA-
e
N[&]
RJIMZKVKQLG
2,2,55-
GDK-
Tetramethyloctan  62183-83-9[9] C12H26[9] 170.33[9]
UHFFFAOY SA-
e
N[9]
PWYLDJLMYGO
2,45,7-
2217-17-6[10] PSR-
Tetramethyloctan C12H26[10][11] 170.33[10][11]
[11] UHFFFAOYSA-
e
N[11]
3,3,6,6- 62199-46-6[12] C12H26[12][13] 170.33[12][13] PAEUGKMMSQ
Tetramethyloctan  [13][14] [14] [14] UAGH-
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e UHFFFAOYSA-
N[12]
2,3,4,6-
Tetramethyloctan  62199-28-4 C12H26 170.33[15] N/A
e
2,2,3,5-
Tetramethyloctan  62183-76-0[16] C12H26[16] 170.33[16] N/A
e
2,4,5,6-
Tetramethyloctan  62199-37-5[17] C12H26[17] 170.33 N/A
e
2,3,5,5-
Tetramethyloctan  62199-30-8[18] C12H26[18] 170.33 N/A
e
AIUMUUQTYG
2,3,5,7- Q Q
PMV-
Tetramethyloctan  62199-32-0[19] C12H26[19] 170.33[19]
UHFFFAOYSA-
e
N[19]
QYUWMFZODN
2,4,4,7-
LLRJ-
Tetramethyloctan  35866-96-7[20] C12H26[20] 170.33[20]
UHFFFAOYSA-
e
N[20]
HDQKPZLRKH
2,2,4,7- QHDQ
EHV-
Tetramethyloctan  62183-82-8[21] C12H26[21] 170.3348[21]
UHFFFAOYSA-
e
N[21]
INTYEXUWOYU
4,45,5-
VGJ-
Tetramethyloctan  62185-22-2[22] C12H26[22] 170.33[22]
UHFFFAQOYSA-
e
N[22]

N/A: Not available in the search results.
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Table 2: Physicochemical Properties of Selected

Tetramethyloctane Isomers

Isomer Name Boiling Point (°C) Density (g/lcm?) Refractive Index
2,2,4,4-

192[23] 0.7586[23] 1.4268[23]
Tetramethyloctane
2,2,7,7-

185[24] 0.7360[24] 1.4144[24]
Tetramethyloctane
2,4,4,5-

191[25] 0.7648[25] 1.4277[25]
Tetramethyloctane
3,3,6,6-

189.7[13] 0.7580[13] 1.4244[13]
Tetramethyloctane

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of specific
tetramethyloctane isomers were not readily available in the public domain through the
conducted searches. However, general synthetic strategies for producing highly branched
alkanes often involve carbon-carbon bond-forming reactions.[26] Common approaches include:

» Grignard Reactions: Coupling of Grignard reagents with alkyl halides.
o Wurtz Reaction: Reductive coupling of alkyl halides with sodium metal.

» Friedel-Crafts Alkylation: Alkylation of an alkane with an alkene in the presence of a strong
acid.

The synthesis of a specific isomer like 2,2,4,5-tetramethyloctane would require a carefully
planned multi-step sequence to construct the desired carbon skeleton. Purification and
characterization would typically involve fractional distillation followed by spectroscopic analysis
(NMR, GC-MS).

Spectroscopic Data
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Spectroscopic data is essential for the unambiguous identification of chemical compounds. A
mass spectrum (electron ionization) for 2,2,4,4-tetramethyloctane is available from the NIST
WebBook.[1] This can serve as a reference for the identification of this specific isomer. For
other isomers, dedicated analytical work would be required to obtain their spectral data.

Visualization of Isomeric Structures

The following diagrams illustrate the structural differences between several of the identified

tetramethyloctane isomers.

Figure 1: 2D structures of selected tetramethyloctane isomers.
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Figure 2: General workflow for the identification of a novel compound.

Conclusion
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While specific information for 2,2,4,5-tetramethyloctane remains elusive in publicly accessible
databases, this guide provides a consolidated resource for the identification and properties of
several of its isomers. The provided data can serve as a valuable reference for researchers
working with branched alkanes. Further experimental work is necessary to fully characterize
the less common isomers and to elucidate the properties of 2,2,4,5-tetramethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 25. 2,4,4 5-tetramethyloctane [chemicalbook.com]

e 26. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Identification of
Tetramethyloctane Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14562929/docs#an-in-depth-technical-guide-to-the-
identification-of-tetramethyloctane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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